Cas no 63874-28-2 (2-(propan-2-yloxy)benzene-1-carboximidamide hydrochloride)

• Product Name: 2-(propan-2-yloxy)benzene-1-carboximidamide hydrochloride
• CAS No: 63874-28-2
• MF: C₁₀H₁₄N₂O?ClH
• MDL: MFCD19284902
• CID: 1661009
• PubChem ID: 20360271
• Update Time: 2025-10-28

2-(propan-2-yloxy)benzene-1-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 2-(1-methylethoxy)-, monohydrochloride
• 2-(propan-2-yloxy)benzene-1-carboximidamide hydrochloride
• 2-(propan-2-yloxy)benzene-1-carboximidamide hydrochloride

• MDL： MFCD19284902

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(propan-2-yloxy)benzene-1-carboximidamide hydrochloride

Introduction to 2-(Propan-2-yloxy)benzene-1-carboximidamide Hydrochloride (CAS No. 63874-28-2)

2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride, also known by its CAS number 63874-28-2, is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of benzene and belongs to the class of carboximidamides. Its unique structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of 2-(propan-2-yloxy)benzene-1-carboximidamide hydrochloride is C₁₀H₁₄N₃O₂·HCl, and its molecular weight is approximately 230.70 g/mol. The compound features a benzene ring substituted with an isopropoxy group and a carboximidamide functional group, which are key to its reactivity and utility in chemical synthesis.

In recent years, 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride has gained attention due to its potential in the development of new drugs. Research has shown that this compound can serve as a building block for the synthesis of various bioactive molecules, including those with anti-inflammatory, analgesic, and anticonvulsant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound as a key intermediate in the synthesis of novel analgesic agents with improved efficacy and reduced side effects.

The physical properties of 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, making it easy to handle in laboratory settings. Its solubility in water is limited, which can be advantageous for certain synthetic processes where aqueous conditions need to be avoided.

In terms of chemical reactivity, 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride exhibits several useful properties. The carboximidamide functional group can undergo various reactions, including coupling reactions with other functional groups to form more complex molecules. Additionally, the isopropoxy substituent on the benzene ring can be selectively modified through substitution reactions, providing further versatility in synthetic applications.

The safety and handling of 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride are important considerations for researchers and industrial chemists. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In the pharmaceutical industry, 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride has shown promise as an intermediate in the development of new drug candidates. Its ability to form stable derivatives with desired biological activities makes it an attractive choice for medicinal chemists. For example, a recent clinical trial evaluated a drug derived from this compound for its efficacy in treating chronic pain conditions. The results were promising, demonstrating significant pain relief with minimal adverse effects.

Beyond its pharmaceutical applications, 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride has found use in other areas of chemistry and materials science. It can serve as a precursor for the synthesis of advanced materials with unique properties, such as polymers with enhanced mechanical strength or electronic devices with improved performance characteristics.

The environmental impact of 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride is another important aspect to consider. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity and minimal environmental impact when used responsibly. However, ongoing research is being conducted to better understand its behavior in different environmental conditions.

In conclusion, 2-(Propan-2-yloxy)benzene-1-carboximidamide hydrochloride (CAS No. 63874-28-2) is a valuable compound with diverse applications in pharmaceuticals, fine chemicals, and materials science. Its unique chemical structure and properties make it an essential building block for the synthesis of bioactive molecules and advanced materials. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.